Cas no 2248347-04-6 (5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid
• CAS No: 2248347-04-6
• MF: C₇H₆F₂O₃S
• MW: 208.182548046112
• CID: 5927629
• PubChem ID: 137938297
• Update Time: 2025-06-09

5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509807
• 2248347-04-6
• 5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid

• Inchi： 1S/C7H6F2O3S/c1-12-3-2-4(6(8)9)13-5(3)7(10)11/h2,6H,1H3,(H,10,11)
• InChI Key： NXBMNNDCVYACIL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C(F)F)OC

Computed Properties

• Exact Mass: 208.00057155g/mol
• Monoisotopic Mass: 208.00057155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Additional information on 5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid

Comprehensive Overview of 5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid (CAS No. 2248347-04-6)

5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid (CAS No. 2248347-04-6) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique thiophene backbone combined with difluoromethyl and methoxy functional groups makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in targeting enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The compound’s carboxylic acid moiety enables facile derivatization, a feature highly sought after in medicinal chemistry. Researchers are exploring its applications in cancer therapy and metabolic disorder treatments, topics trending in AI-driven drug design platforms. Its fluorinated structure also contributes to enhanced metabolic stability, a key consideration in modern pharmacokinetic optimization.

In agrochemicals, 5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid serves as a precursor for crop protection agents, addressing global concerns like sustainable agriculture and pest resistance. Its efficacy against fungal pathogens has sparked interest in eco-friendly alternatives, a hot topic in green chemistry forums.

From a synthetic perspective, the compound’s CAS No. 2248347-04-6 is frequently searched in chemical databases for structure-activity relationship (SAR) studies. Its spectroscopic data (NMR, MS) and crystallographic properties are well-documented, supporting its reproducibility in labs worldwide. This transparency aligns with the open science movement, another trending focus in academic circles.

Environmental and regulatory aspects of fluorinated compounds are under scrutiny, making 5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid a subject of lifecycle assessment studies. Its biodegradability and toxicity profile are critical for compliance with REACH and FDA guidelines, frequently queried in regulatory searches.

In summary, 5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid (CAS No. 2248347-04-6) bridges multiple disciplines, from precision medicine to sustainable agrochemicals. Its adaptability to high-throughput screening and computational modeling ensures its relevance in next-gen R&D, answering pressing queries in biotech and material science communities.